Cas no 1806943-96-3 (2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride
• CAS No: 1806943-96-3
• MF: C₆H₃ClF₂N₂O₅S
• MW: 288.613226175308
• CID: 4889026
• Update Time: 2025-10-28

2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H3ClF2N2O5S/c7-17(15,16)6-3(12)1-2(11(13)14)4(10-6)5(8)9/h1,5,12H
• InChI Key： UWWUEMFSAPSRNZ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=C(C(C(F)F)=N1)[N+](=O)[O-])O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 1.9
• Topological Polar Surface Area: 122

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride

2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride (CAS No. 1806943-96-3)

The compound 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride, identified by the CAS registry number CAS No. 1806943-96-3, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a nitro group, and a sulfonyl chloride moiety. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceuticals, particularly in the design of kinase inhibitors and other bioactive molecules. The sulfonyl chloride group, in particular, is known to enhance the bioavailability and stability of drugs, making this compound an attractive candidate for medicinal chemists. Researchers have also explored its role in the synthesis of advanced polymers and coatings, where its unique reactivity and compatibility with various substrates have been exploited.

The synthesis of 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by sequential functionalization to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

In terms of physical properties, this compound exhibits a high melting point due to its strong intermolecular hydrogen bonding and dipole-dipole interactions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for use in solution-phase reactions. The presence of electron-withdrawing groups like the nitro and sulfonyl chloride moieties significantly influences its electronic properties, making it an ideal candidate for applications in electrochemistry and optoelectronics.

The application of CAS No. 1806943-96-3 extends beyond traditional chemical synthesis into areas such as nanotechnology and drug delivery systems. For instance, researchers have utilized its reactivity to functionalize nanoparticles, enhancing their targeting capabilities for biomedical applications. Additionally, its role as an intermediate in the synthesis of sulfonamides has been pivotal in developing new classes of agrochemicals with improved efficacy against pests and diseases.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-sulfonyl chloride stands out as a critical compound in modern chemical research due to its versatile structure and wide-ranging applications. As scientific understanding continues to evolve, this compound is expected to play an even more prominent role in advancing both academic research and industrial innovation.